Cas no 877263-70-2 (4-Bromo-1-chloro-7-methylisoquinoline)

4-Bromo-1-chloro-7-methylisoquinoline structure

877263-70-2 structure

Product Name:4-Bromo-1-chloro-7-methylisoquinoline

CAS No:877263-70-2

MF:C₁₀H₇BrClN

MW:256.526280641556

CID:1910865

PubChem ID:76851873

Update Time:2025-04-21

4-Bromo-1-chloro-7-methylisoquinoline Chemical and Physical Properties

Names and Identifiers

- Isoquinoline, 4-bromo-1-chloro-7-methyl-
- 4-Bromo-1-chloro-7-methylisoquinoline
- EN300-398002
- 877263-70-2
- Inchi： 1S/C10H7BrClN/c1-6-2-3-7-8(4-6)10(12)13-5-9(7)11/h2-5H,1H3
- InChI Key： RLZBFEFWWHJZNE-UHFFFAOYSA-N
- SMILES： BrC1=CN=C(C2C=C(C)C=CC=21)Cl

Computed Properties

Exact Mass: 254.94504Da
Monoisotopic Mass: 254.94504Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 13
Rotatable Bond Count: 0
Complexity: 188
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.1
Topological Polar Surface Area: 12.9Å²

4-Bromo-1-chloro-7-methylisoquinoline Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
TRC	B014168-50mg	4-Bromo-1-chloro-7-methylisoquinoline	877263-70-2		50mg	$ 525.00	2022-06-07
TRC	B014168-100mg	4-Bromo-1-chloro-7-methylisoquinoline	877263-70-2		100mg	$ 870.00	2022-06-07
Enamine	EN300-398002-0.05g	4-bromo-1-chloro-7-methylisoquinoline	877263-70-2		0.05g	$924.0	2023-03-02
Enamine	EN300-398002-0.1g	4-bromo-1-chloro-7-methylisoquinoline	877263-70-2		0.1g	$968.0	2023-03-02
Enamine	EN300-398002-0.25g	4-bromo-1-chloro-7-methylisoquinoline	877263-70-2		0.25g	$1012.0	2023-03-02
Enamine	EN300-398002-0.5g	4-bromo-1-chloro-7-methylisoquinoline	877263-70-2		0.5g	$1056.0	2023-03-02
Enamine	EN300-398002-1.0g	4-bromo-1-chloro-7-methylisoquinoline	877263-70-2	95%	1g	$0.0	2023-06-07
Enamine	EN300-398002-2.5g	4-bromo-1-chloro-7-methylisoquinoline	877263-70-2		2.5g	$2155.0	2023-03-02
Enamine	EN300-398002-5.0g	4-bromo-1-chloro-7-methylisoquinoline	877263-70-2		5.0g	$3189.0	2023-03-02
Enamine	EN300-398002-10.0g	4-bromo-1-chloro-7-methylisoquinoline	877263-70-2		10.0g	$4729.0	2023-03-02

4-Bromo-1-chloro-7-methylisoquinoline Related Literature

1. Ester-directed orthogonal dual C–H activation and ortho aryl C–H alkenylation via distal weak coordination†

Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
2. Exciplex emission from the mixed dimer of naphthalene and 2-cyanonaphthalene in a supersonic jet

Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
3. Evidence of rutile-to-anatase photo-induced electron transfer in mixed-phase TiO2 by solid-state NMR spectroscopy†

Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
4. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†

Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
5. Evidence that the availability of an allylic hydrogen governs the regioselectivity of the Wacker oxidation

Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845

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